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Compound of Interest

Compound Name: 5-Dodecanoylaminofluorescein

Cat. No.: B034368 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol for utilizing 5-
Dodecanoylaminofluorescein for live-cell imaging. This lipophilic fluorescein derivative is

suitable for staining intracellular membranes and organelles, such as the Golgi apparatus and

endoplasmic reticulum, in living cells. Its utility in drug development stems from the ability to

monitor cellular morphology and organelle dynamics in response to therapeutic compounds.

Introduction
5-Dodecanoylaminofluorescein is a fluorescent probe characterized by a fluorescein head

group and a 12-carbon lipophilic tail. This structure allows it to readily permeate live cell

membranes and accumulate in lipid-rich intracellular structures. Upon cleavage of its diacetate

groups by intracellular esterases, the molecule becomes fluorescent, enabling the visualization

of specific organelles. A derivative, 5-Dodecanoylaminofluorescein di-β-D-Galactopyranoside

(C12FDG), is a known substrate for β-galactosidase, releasing the fluorescent 5-
Dodecanoylaminofluorescein upon enzymatic activity.[1][2] This protocol focuses on the

general application of 5-Dodecanoylaminofluorescein for live-cell imaging of intracellular

membranes.
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Principle of Staining
The lipophilic dodecanoyl chain of 5-Dodecanoylaminofluorescein facilitates its passive

diffusion across the plasma membrane of live cells. Once inside, the non-fluorescent molecule

is hydrolyzed by intracellular esterases, yielding the fluorescent 5-
Dodecanoylaminofluorescein. This fluorescent product subsequently accumulates in

intracellular membranes, likely the Golgi apparatus and endoplasmic reticulum, allowing for

their visualization using fluorescence microscopy.

Data Presentation
Parameter Value Reference

Excitation Wavelength (max) ~488 nm [1][3]

Emission Wavelength (max) ~523-530 nm [1][3]

Recommended Solvent DMSO [3]

Typical Staining Concentration 1-10 µM Adapted from similar dyes

Typical Incubation Time 15-30 minutes [3]

Incubation Temperature 37°C [3]

Experimental Protocols
Reagent Preparation
1. Stock Solution Preparation:

Prepare a 1-10 mM stock solution of 5-Dodecanoylaminofluorescein in high-quality,

anhydrous dimethyl sulfoxide (DMSO).

Aliquot the stock solution into small, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the stock solution at -20°C, protected from light.

2. Working Solution Preparation:
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On the day of the experiment, dilute the stock solution to a final working concentration of 1-

10 µM in a suitable buffer or serum-free culture medium.

It is recommended to prepare the working solution fresh for each experiment and protect it

from light.[4]

Live-Cell Staining Protocol
Cell Seeding: Seed cells on a glass-bottom dish or chamber slide suitable for live-cell

imaging and culture them to the desired confluency.

Media Removal: Gently aspirate the culture medium from the cells.

Washing: Wash the cells once with pre-warmed phosphate-buffered saline (PBS) or a

suitable imaging buffer (e.g., Hank's Balanced Salt Solution, HBSS).

Staining: Add the freshly prepared staining solution (1-10 µM 5-
Dodecanoylaminofluorescein in serum-free medium or buffer) to the cells.

Incubation: Incubate the cells at 37°C for 15-30 minutes in the dark.[3] The optimal

incubation time may vary depending on the cell type and experimental conditions.

Washing: Gently aspirate the staining solution and wash the cells two to three times with pre-

warmed imaging buffer or culture medium to remove excess dye.

Imaging: Add fresh, pre-warmed imaging buffer or culture medium to the cells. The cells are

now ready for live-cell imaging using a fluorescence microscope equipped with standard

FITC/GFP filter sets (Excitation: ~488 nm, Emission: ~530 nm).[3]
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Experimental Workflow for 5-Dodecanoylaminofluorescein Staining

Preparation

Staining Procedure

Imaging

Prepare Stock Solution (1-10 mM in DMSO)

Prepare Working Solution (1-10 µM)

Add Staining Solution

Seed Cells on Imaging Dish

Wash Cells with PBS

Incubate (37°C, 15-30 min)

Wash Cells to Remove Excess Stain

Add Fresh Imaging Medium

Live-Cell Imaging (Ex: 488 nm, Em: 530 nm)
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Caption: Workflow for staining live cells with 5-Dodecanoylaminofluorescein.

Mechanism of Cellular Staining
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Mechanism of 5-Dodecanoylaminofluorescein Staining

Extracellular Space

Intracellular Space

5-Dodecanoylaminofluorescein
(Lipophilic, Non-fluorescent)

Intracellular Esterases

Passive Diffusion

Fluorescent Product

Esterase Cleavage

Accumulation in
Intracellular Membranes

(e.g., Golgi, ER)

Sequestration

Click to download full resolution via product page

Caption: Cellular uptake and activation of 5-Dodecanoylaminofluorescein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. Invitrogen C12FDG (5-Dodecanoylaminofluorescein Di- -D-Galactopyranoside) 5 mg | Buy
Online | Invitrogen™ | Fisher Scientific [fishersci.co.uk]

3. Live Cell Staining -Cellstain- FDA | CAS 596-09-8 Dojindo [dojindo.com]

4. ibidi.com [ibidi.com]

To cite this document: BenchChem. [Application Notes and Protocols for 5-
Dodecanoylaminofluorescein in Live-Cell Imaging]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b034368#5-dodecanoylaminofluorescein-
staining-protocol-for-live-cell-imaging]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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